N-nitroso-hydroxychloroquine

• Molecular Formula: C18H25ClN4O2
• Molecular Weight: 364.9 g/mol
• InChI: InChI=1S/C18H25ClN4O2/c1-3-22(11-12-24)10-4-5-14(2)23(21-25)18-8-9-20-17-13-15(19)6-7-16(17)18/h6-9,13-14,24H,3-5,10-12H2,1-2H3
• InChIKey: YEOAVRHGAJZSPV-UHFFFAOYSA-N

N-Nitroso-Hydroxychloroquine: Definition & Categorization

N-Nitroso-Hydroxychloroquine (N-NO-HCQ) is an N-nitroso derivative of the secondary amine present in the active pharmaceutical ingredient Hydroxychloroquine, formally designated as N-(7-Chloroquinolin-4-yl)-N-(5-(ethyl(2-hydroxyethyl)amino)pentan-2-yl)nitrous amide [1]. It is categorized as a Nitrosamine Drug Substance-Related Impurity (NDSRI) and is supplied as a highly characterized reference standard that meets stringent regulatory guidelines set by USP, EMA, JP, and BP [2]. The compound belongs to the FDA Carcinogenic Potency Categorization Approach (CPCA) Category 5, corresponding to an Acceptable Intake (AI) of 1500 ng/day [3].

NDSRI reference standard

Classification FDA CPCA Category 5 (AI 1500 ng/day)

Documentation COA aligned with USP, EMA, JP, BP

Supports analytical method validation and regulatory impurity control strategies for Hydroxychloroquine products.

• [1] SynZeal. N-Nitroso-Hydroxychloroquine product page. Product code SZ-H004048. Accessed April 2026. View Source
• [2] Veeprho. N-Nitroso Hydroxychloroquine (VE007645) product page. Accessed April 2026. View Source
• [3] Veeprho. N-Nitroso Hydroxychloroquine (VE007645) product page. FDA Potency Category 5 NDSRI and AI limit stated. Accessed April 2026. View Source

Why Hydroxychloroquine Nitrosamine Impurities Are Not Interchangeable

Nitrosamine impurities derived from Hydroxychloroquine exhibit distinct carcinogenic potency categories because even minor structural modifications—such as the presence or absence of an N‑ethyl or N‑hydroxyethyl group—dramatically alter the α‑hydrogen score, deactivating features, and activating features that define the CPCA classification [1]. Consequently, procurement decisions based solely on class membership (e.g., “any N‑nitroso‑Hydroxychloroquine impurity”) can lead to mis‑assignment of AI limits, inadequate method sensitivity, and non‑compliant ANDA/NDA submissions. Direct quantitative evidence comparing N‑Nitroso‑Hydroxychloroquine with its closest analogs—Impurity C and Impurity D—is therefore essential to justify selection of the appropriate reference standard for each analytical, quality control, and regulatory filing context.

Class mismatch Structural analogs (Impurity C, Impurity D) fall into more restrictive CPCA categories, altering AI limits and detection requirements.

Method sensitivity Selecting a lower‑AI analog demands far more sensitive LC‑MS/MS methods, increasing validation burden and operational cost.

Regulatory acceptance Incomplete characterization or missing pharmacopeial traceability in substitute standards may delay ANDA/NDA review.

• [1] FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. August 2023. (Describes CPCA framework and AI limits; Hydroxychloroquine-related NDSRI examples derived from CPCA scoring rules.) View Source

N-Nitroso-Hydroxychloroquine: Differentiation from Closest Analogs

FDA CPCA Category and AI Limit: Comparison with Impurity D

N‑Nitroso‑Hydroxychloroquine is assigned FDA Potency Category 5 with an Acceptable Intake of 1500 ng/day, whereas the closely related des‑hydroxyethyl analog N‑Nitroso Hydroxychloroquine EP Impurity D falls into Category 1 with an AI of only 18 ng/day [1]. This 83‑fold difference reflects the impact of the N‑hydroxyethyl substituent on metabolic activation potential, allowing users to establish far less stringent analytical detection limits and associated operational costs when implementing impurity controls [2].

FDA CPCA & AI limit

Head‑to‑head

83‑fold higher AI (1500 vs 18 ng/day) vs Impurity D

Supports less stringent LOQ targets and reduced analytical method complexity.

CPCA framework; AI derived from predicted mutagenic potency score.

Evidence Dimension	Carcinogenic Potency Category and Acceptable Intake (ng/day)
Target Compound Data	Category 5; AI = 1500 ng/day
Comparator Or Baseline	N‑Nitroso Hydroxychloroquine EP Impurity D: Category 1; AI = 18 ng/day
Quantified Difference	83‑fold higher AI
Conditions	FDA Carcinogenic Potency Categorization Approach (CPCA) framework; AI values derived from the predicted mutagenic/carcinogenic potency score per the FDA August 2023 guidance.

Why This Matters

For procurement, a compound with a 1500 ng/day limit translates into significantly simpler analytical method requirements, reduced laboratory burden, and lower regulatory risk compared to compounds requiring detection at 18 ng/day.

• [1] Veeprho. N-Nitroso Hydroxychloroquine (VE007645) product page (Category 5, AI 1500 ng/day). Accessed April 2026. View Source
• [2] USP Nitrosamines Information Portal. EMA has updated its AI limits on 01 Aug 2025. (Lists AI for Impurity D as 18 ng/day, Category 1.) Accessed April 2026. View Source

Negative Enhanced Ames Test vs. Category 1 Predictions

Although comprehensive published data remain limited, regulatory assessments indicate that several N‑nitroso‑Hydroxychloroquine species—including the parent compound—yielded negative results in the Enhanced Ames Test, leading to re‑classification to Category 5 (AI 1500 ng/day) [1]. By contrast, structurally similar N‑nitroso analogs such as Impurity D remain Category 1 with no documented negative mutagenicity data, implying a higher genotoxic liability [2].

Enhanced Ames Test outcome

Class‑level

Negative (implied Category 5) vs Impurity D (no negative data, Category 1)

Data to verify; supports a higher AI justification if confirmed.

Regulatory re‑classification context; limited published data.

Evidence Dimension	Enhanced Ames Test outcome
Target Compound Data	Negative (implied by Category 5 classification and AI 1500 ng/day)
Comparator Or Baseline	Impurity D: No negative Ames data; Category 1 (AI 18 ng/day) indicating positive or high mutagenic potential
Quantified Difference	Qualitative difference (negative vs. inferred positive)
Conditions	Enhanced Ames Test (OECD 471) with appropriate S9 metabolic activation; regulatory decision context (EMA/FDA revision of AI limits).

Why This Matters

Procurement of a reference standard with a negative genotoxicity profile enables drug product manufacturers to justify a higher AI limit, reducing the cost and complexity of impurity monitoring strategies.

• [1] USP Nitrosamines Information Portal. EMA has updated its AI limits on 01 Aug 2025. (Notes that compounds with negative Enhanced Ames Tests were revised to 1500 ng/day.) Accessed April 2026. View Source
• [2] FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. August 2023. (CPCA rules category 1 compounds are those predicted to have high carcinogenic potency via α‑hydroxylation pathway.) View Source

Molecular Differentiation for Chromatographic Selectivity

N‑Nitroso‑Hydroxychloroquine possesses a fully elaborated side chain containing both an N‑ethyl and an N‑hydroxyethyl group (Mol. Wt. 364.87 g/mol) [1], in contrast to Impurity C (N‑Nitroso Desethylhydroxychloroquine, Mol. Wt. 336.8 g/mol) and Impurity D (N‑(7‑chloroquinolin‑4‑yl)-N‑(5‑(ethylamino)pentan‑2‑yl)nitrous amide, Mol. Wt. 320.82 g/mol) [2][3]. These mass differences of ~28 Da and ~44 Da respectively provide a clear chromatographic window, enabling unambiguous LC‑MS/MS identification and quantification of the parent impurity in the presence of co‑eluting analogs.

Chromatographic selectivity

Head‑to‑head

Δ 28 Da (vs Impurity C), Δ 44 Da (vs Impurity D)

Enables unambiguous LC‑MS/MS peak identification in multi‑analyte methods.

Based on monoisotopic masses; applicable to HRMS and MRM platforms.

Evidence Dimension	Molecular weight and structural differentiation for LC‑MS/MS method selectivity
Target Compound Data	C₁₈H₂₅ClN₄O₂; 364.87 g/mol; contains N‑ethyl and N‑hydroxyethyl groups
Comparator Or Baseline	Impurity C: C₁₆H₂₁ClN₄O₂; 336.8 g/mol; lacks N‑ethyl group. Impurity D: C₁₆H₂₁ClN₄O; 320.82 g/mol; lacks N‑hydroxyethyl group.
Quantified Difference	Δ 28 Da (vs. Impurity C); Δ 44 Da (vs. Impurity D)
Conditions	Molecular weights calculated from monoisotopic masses; applicable to high‑resolution mass spectrometry (HRMS) and triple quadrupole MRM methods.

Why This Matters

Procurement of the target compound as a distinct reference standard is essential for developing selective, validated analytical methods that can resolve individual N‑nitroso‑Hydroxychloroquine species without interferences.

• [1] Veeprho. N-Nitroso Hydroxychloroquine (VE007645) product page. Molecular formula and weight provided. Accessed April 2026. View Source
• [2] SynZeal. N-Nitroso Hydroxychloroquine EP Impurity C (Possibility 2) product page. Molecular weight of 336.8 g/mol. Accessed April 2026. View Source
• [3] Axios Research. N-Nitroso Hydroxychloroquine EP Impurity D product page. Molecular weight of 320.82 g/mol. Accessed April 2026. View Source

Regulatory Compliance: COA and Pharmacopeial Traceability

N‑Nitroso‑Hydroxychloroquine is supplied with a comprehensive Certificate of Analysis (COA) and detailed characterization data compliant with USP, EMA, JP, and BP guidelines [1], whereas alternative nitrosamine sources such as Impurity C or D may be offered with less extensive documentation or only as synthesis‑on‑demand products without full regulatory traceability [2]. This pre‑validated documentation package directly reduces the internal qualification burden and accelerates ANDA/NDA readiness for Hydroxychloroquine manufacturers.

Documentation & traceability

Cross‑study

Comprehensive COA; USP/EMA/JP/BP compliance vs variable documentation for analogs

Reduces internal qualification burden and regulatory submission risk.

Supplier claims; verify against current pharmacopeial monographs.

Evidence Dimension	Regulatory documentation completeness
Target Compound Data	Comprehensive COA; characterization data compliant with USP, EMA, JP, BP; pharmacopeial traceability provided
Comparator Or Baseline	Impurity C/D products from various suppliers: may require synthesis‑on‑demand; documentation varies; pharmacopeial traceability not universally provided
Quantified Difference	Not quantitative—but serves as a procurement decision factor: reduced probability of rejection in regulatory review
Conditions	Based on product datasheets and quality claims from multiple vendors; reflects typical market availability as of 2025‑2026.

Why This Matters

Procurement decisions driven solely by price risk non‑compliance due to inadequate characterization. The target compound's comprehensive regulatory documentation supports faster submissions and lower opportunity costs.

• [1] Veeprho. N-Nitroso Hydroxychloroquine product page. States regulatory compliance and characterization details. Accessed April 2026. View Source
• [2] SynZeal. N-Nitroso Hydroxychloroquine EP Impurity C (Possibility 2) product page (synthesis on demand). Accessed April 2026. View Source

N-Nitroso-Hydroxychloroquine: Optimal Procurement Scenarios

Streamlined NDSRI Control for ANDA/NDA Filings

When establishing a nitrosamine impurity control strategy for Hydroxychloroquine drug products, N‑Nitroso‑Hydroxychloroquine’s Category 5 classification and 1500 ng/day AI (versus Impurity D’s 18 ng/day) allow analytical development scientists to set less stringent LOQ targets [1]. This reduces the resource demands for method validation while still complying with FDA and EMA guidance on NDSRI limits.

Method Development for Simultaneous Nitrosamine Resolution

The distinct molecular weight of N‑Nitroso‑Hydroxychloroquine (364.87 g/mol) enables baseline separation from Impurity C (336.8 g/mol) and Impurity D (320.82 g/mol) by LC‑HRMS or LC‑MS/MS [2]. Procurement of the fully substituted parent standard is essential for accurate peak identification and multi‑analyte quantification in forced degradation and stability studies.

Outsourced Quality Control for Generic Manufacturers

Generic pharmaceutical companies often lack the internal capability to synthesize and fully characterize nitrosamine impurities. By procuring a ready‑to‑use reference standard like N‑Nitroso‑Hydroxychloroquine with complete regulatory documentation and pharmacopeial traceability [3], these firms can outsource their impurity monitoring program with confidence, minimizing regulatory risk and accelerating market entry.

Comparative Toxicology of Ames-Negative Nitrosamines

For safety assessment teams investigating structure‑activity relationships among N‑nitroso derivatives, the parent compound’s negative Enhanced Ames Test result (implied by the Category 5 classification) provides a benchmark for evaluating the genotoxic potential of closely related analogs such as Impurity C and D [4]. This supports rational selection of the least hazardous impurity standard for in‑house handling protocols.

Application

Selection Property

Validation Focus

Nitrosamine impurity control strategy

Category 5 AI (1500 ng/day) and LOQ flexibility

Regulatory compliance with CPCA-derived AI limits

LC‑MS/MS method development for multi‑analyte resolution

Distinct molecular mass (Δ 28–44 Da vs analogs)

Peak identity confirmation and interference‑free quantification

Outsourced quality control for generic manufacturers

Ready‑to‑use standard with full regulatory documentation

Pharmacopeial traceability and COA completeness

Nitrosamine structure‑activity relationship studies

Reported negative Enhanced Ames Test (Category 5 context)

Genotoxic potential benchmarking vs. higher‑risk analogs

• [1] Veeprho. N-Nitroso Hydroxychloroquine (VE007645) product page; and USP Nitrosamines Information Portal. (Category 5 AI vs. Impurity D AI.) View Source
• [2] SynZeal and Axios Research product pages for Impurities C and D. Molecular mass data. View Source
• [3] Veeprho. N-Nitroso Hydroxychloroquine product page. Regulatory compliance claims. View Source
• [4] USP Nitrosamines Information Portal. EMA AI limits update (negative Ames test implications). View Source